Cas no 387350-63-2 (2-Methyl-1,6-naphthyridine-3-carboxylic Acid)

• Product Name: 2-Methyl-1,6-naphthyridine-3-carboxylic Acid
• CAS No: 387350-63-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00202955
• CID: 303929
• PubChem ID: 2736907
• Update Time: 2025-10-31

2-Methyl-1,6-naphthyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-3-carboxylicacid, 2-methyl-
• 2-methyl-1,6-Naphthyridine-3-carboxylic acid
• AC1MC6HR
• AC1Q2P9F
• Ambpe3000075
• CTK1C1930
• HMS518M17
• Peakdale1_000281
• PubChem15608
• SureCN841350
• 2-Methyl[1,6]naphthyridine-3-carboxylic acid, AldrichCPR
• PS-5373
• W12259
• DTXSID30371694
• SCHEMBL841350
• 387350-63-2
• QPJMZENOEJWDKD-UHFFFAOYSA-N
• CS-0037474
• AKOS006227990
• FT-0676496
• MFCD00202955
• DA-25963
• 2-Methyl-1,6-naphthyridine-3-carboxylic Acid

• MDL： MFCD00202955
• Inchi： 1S/C10H8N2O2/c1-6-8(10(13)14)4-7-5-11-3-2-9(7)12-6/h2-5H,1H3,(H,13,14)
• InChI Key： QPJMZENOEJWDKD-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=NC=CC2=NC=1C)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• Density: 1.359
• Melting Point: 265-272°C
• Boiling Point: 92-94°C 68mm
• Flash Point: 77.7°C
• Refractive Index: 1.673
• PSA: 63.08

2-Methyl-1,6-naphthyridine-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-25
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-Methyl-1,6-naphthyridine-3-carboxylic Acid

Recent Advances in the Study of 2-Methyl-1,6-naphthyridine-3-carboxylic Acid (CAS: 387350-63-2) and Its Applications in Chemical Biology and Medicine

2-Methyl-1,6-naphthyridine-3-carboxylic acid (CAS: 387350-63-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the naphthyridine family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of 2-methyl-1,6-naphthyridine-3-carboxylic acid make it a promising scaffold for the development of novel therapeutic agents. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of 2-methyl-1,6-naphthyridine-3-carboxylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, which improved yield and purity compared to traditional methods. The researchers utilized a multi-step reaction sequence involving condensation, cyclization, and oxidation, achieving a high degree of regioselectivity. This advancement is crucial for scaling up production and facilitating further biological evaluations.

In terms of biological activity, 2-methyl-1,6-naphthyridine-3-carboxylic acid has demonstrated potent inhibitory effects against several enzymes involved in disease pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound acts as a selective inhibitor of protein kinase CK2, an enzyme implicated in cancer progression. The study employed molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant area of research involves the application of 2-methyl-1,6-naphthyridine-3-carboxylic acid in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key metabolic enzymes. These findings underscore the potential of 2-methyl-1,6-naphthyridine-3-carboxylic acid as a lead compound for combating antibiotic resistance.

Beyond its antimicrobial and anticancer properties, 2-methyl-1,6-naphthyridine-3-carboxylic acid has also been explored for its anti-inflammatory effects. A recent publication in the European Journal of Pharmacology (2024) demonstrated that this compound could attenuate inflammatory responses in vitro and in vivo by modulating the NF-κB signaling pathway. The study highlighted the compound's potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-methyl-1,6-naphthyridine-3-carboxylic acid (CAS: 387350-63-2) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with its diverse biological activities, position this compound as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in addressing unmet medical needs and advancing the field of drug discovery.